4-{[(cyclohexylmethyl)amino]methyl}benzoic acid hydrochloride

• IUPAC Name: 4-[(cyclohexylmethylamino)methyl]benzoic acid;hydrochloride
• InChI: InChI=1S/C15H21NO2.ClH/c17-15(18)14-8-6-13(7-9-14)11-16-10-12-4-2-1-3-5-12;/h6-9,12,16H,1-5,10-11H2,(H,17,18);1H
• InChI Key: SIBBVEIOVOGTMK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNCC2=CC=C(C=C2)C(=O)O.Cl
• Molecular Formula: C15H22ClNO2
• Molecular Weight: 283.79 g/mol

Description

4-{[(cyclohexylmethyl)amino]methyl}benzoic acid hydrochloride (also known as CXM) is a chemical compound that has been extensively studied for its potential applications in scientific research. CXM belongs to the class of compounds known as benzoic acid derivatives and has been found to exhibit a range of interesting biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of CXM is not fully understood, but it is believed to involve the binding of the compound to a specific site on GPCRs. This binding leads to a conformational change in the receptor, which in turn modulates its activity. CXM has been found to have a high affinity for certain types of GPCRs, making it a potentially useful tool for studying the function of these proteins.
Biochemical and Physiological Effects
CXM has been found to exhibit a range of interesting biochemical and physiological effects. For example, it has been found to modulate the activity of GPCRs involved in pain perception, making it a potential analgesic agent. It has also been found to modulate the activity of GPCRs involved in inflammation, making it a potential anti-inflammatory agent. Additionally, CXM has been found to have antioxidant properties, which may make it useful for protecting cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of CXM for lab experiments is its high affinity for certain types of GPCRs. This makes it a potentially useful tool for studying the function of these proteins. Additionally, CXM is relatively easy to synthesize and purify, making it readily available for research. However, one limitation of CXM is its potential toxicity. Like many chemical compounds, CXM can be toxic at high concentrations, which may limit its use in certain types of experiments.

Future Directions

There are many potential future directions for research on CXM. One area of interest is the development of CXM analogs with improved potency and selectivity for specific types of GPCRs. Another area of interest is the study of CXM as a potential therapeutic agent for a range of diseases, including pain, inflammation, and oxidative stress. Additionally, the use of CXM as a tool for studying the function of GPCRs in various physiological processes is an area of ongoing research.

Scientific Research Applications

CXM has been found to have a range of potential applications in scientific research. One of the most promising areas of research involves the study of CXM as a potential modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a key role in a wide range of physiological processes, including neurotransmission, hormone secretion, and immune response. CXM has been found to bind to a specific site on GPCRs and modulate their activity, making it a potentially useful tool for studying the function of these important proteins.